Cas no 1805469-32-2 (3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid
• CAS No: 1805469-32-2
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4898113
• Update Time: 2025-10-31

3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid

• Inchi： 1S/C8H6F2N2O4/c1-3-2-4(8(13)14)5(6(9)10)7(11-3)12(15)16/h2,6H,1H3,(H,13,14)
• InChI Key： YXFJNORHDZCNKJ-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C)=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid

Introduction to 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid (CAS No. 1805469-32-2)

3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805469-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of molecules known for their diverse biological activities and synthetic utility. The presence of both difluoromethyl and methyl substituents, along with the nitro and carboxylic acid functional groups, endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, there has been a growing interest in incorporating fluorine atoms into pharmaceutical compounds, as they can modulate pharmacokinetic properties such as bioavailability and half-life. The methyl group, while less structurally impactful, contributes to the overall steric environment of the molecule, influencing its reactivity and interactions with biological targets. The nitro group introduces a polar region that can participate in hydrogen bonding or electronic effects, while the carboxylic acid moiety provides a site for further functionalization or salt formation.

Recent advancements in medicinal chemistry have highlighted the importance of nitropyridines as scaffolds for developing novel therapeutic agents. For instance, studies have demonstrated that nitropyridines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid make it a promising candidate for further exploration in these areas. Specifically, the electron-withdrawing nature of the nitro group and the electron-donating effects of the methyl and difluoromethyl groups create a balance that can be exploited to fine-tune biological activity.

In academic research, this compound has been utilized as a building block for more complex molecules. For example, researchers have explored its use in constructing kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The carboxylic acid group allows for easy derivatization into esters or amides, expanding its synthetic versatility. Additionally, the presence of fluorine atoms makes it an attractive candidate for crystal engineering studies, where fluorine-mediated interactions can lead to novel supramolecular structures with potential applications in materials science.

The agrochemical sector has also shown interest in nitropyridines due to their potential as herbicides or pesticides. The structural motifs present in 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid align well with known bioactive scaffolds used in crop protection chemicals. By leveraging its unique functional groups, scientists aim to develop next-generation agrochemicals that are more effective and environmentally sustainable. This includes exploring greener synthetic routes and optimizing formulations to minimize ecological impact.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid serves as an excellent precursor for exploring new reaction pathways and methodologies. The combination of electron-deficient and electron-rich centers within the molecule allows for diverse transformations, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These reactions are fundamental to modern organic synthesis and enable the construction of complex molecular architectures with precision.

The pharmaceutical industry's demand for high-quality intermediates has driven innovation in the production of compounds like 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid. Advances in catalytic processes and process optimization have made it possible to produce these molecules on scales suitable for industrial applications. Furthermore, green chemistry principles are being increasingly adopted to ensure that synthetic processes are not only efficient but also environmentally responsible. This includes minimizing waste generation and reducing reliance on hazardous reagents.

Looking ahead, the future applications of 3-(Difluoromethyl)-6-methyl-2-nitropyridine-4-carboxylic acid are likely to expand as new research emerges. Its unique structural features make it a versatile tool for chemists and biologists alike, offering opportunities for discovery across multiple disciplines. Whether used as a starting material for drug development or as a model compound for studying molecular interactions, this compound exemplifies the importance of well-designed molecular entities in advancing scientific knowledge.